Cas no 2680711-82-2 (benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate)

• Product Name: benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate
• CAS No: 2680711-82-2
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5631810
• PubChem ID: 165918040
• Update Time: 2025-11-01

benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287093
• benzyl N-[2-(2-hydroxyphenyl)ethyl]-N-methylcarbamate
• 2680711-82-2
• benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate

• Inchi： 1S/C17H19NO3/c1-18(12-11-15-9-5-6-10-16(15)19)17(20)21-13-14-7-3-2-4-8-14/h2-10,19H,11-13H2,1H3
• InChI Key： BZYVNGSOPRBSTI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate

Introduction to benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate (CAS No. 2680711-82-2)

benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate, with the CAS number 2680711-82-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a benzyl group, a hydroxyphenyl group, and a methylcarbamate moiety. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate is C₁₅H₁₇NO₃, and its molecular weight is approximately 263.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired.

benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This property can enhance the bioavailability, stability, and efficacy of the active drug while reducing potential side effects.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate. The study found that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These characteristics make it an attractive candidate for further development as a prodrug for various therapeutic targets.

The biological activity of benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate has also been explored in several preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that the compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate has been evaluated in several toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate involves several steps, including the formation of the hydroxyphenylethylamine intermediate and subsequent carbamate formation with benzyl chloroformate. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

In conclusion, benzyl N-2-(2-hydroxyphenyl)ethyl-N-methylcarbamate (CAS No. 2680711-82-2) is a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique molecular structure confers favorable chemical properties and biological activities, making it an attractive candidate for further development as a prodrug or therapeutic agent. Ongoing research continues to explore its full potential, with promising results indicating its utility in treating various diseases and conditions.